Cas no 1448034-29-4 (6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine)

• Product Name: 6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine
• CAS No: 1448034-29-4
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• CID: 6606722
• PubChem ID: 71778747
• Update Time: 2025-05-21

6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine
• 4-Pyrimidinamine, 6-(1,3-benzodioxol-5-ylmethoxy)-
• AKOS019428397
• 6-[(2H-1,3-benzodioxol-5-yl)methoxy]pyrimidin-4-amine
• F1967-1387
• 6-(1,3-benzodioxol-5-ylmethoxy)pyrimidin-4-amine
• 1448034-29-4
• 6-(benzo[d][1,3]dioxol-5-ylmethoxy)pyrimidin-4-amine

• Inchi： 1S/C12H11N3O3/c13-11-4-12(15-6-14-11)16-5-8-1-2-9-10(3-8)18-7-17-9/h1-4,6H,5,7H2,(H2,13,14,15)
• InChI Key： MUXXIUHERMZPNF-UHFFFAOYSA-N
• SMILES： C1=NC(OCC2=CC=C3OCOC3=C2)=CC(N)=N1

Computed Properties

• Exact Mass: 245.08004122g/mol
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 470.8±40.0 °C(Predicted)
• pka: 3.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine

Introduction to 6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine (CAS No. 1448034-29-4)

6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine (CAS No. 1448034-29-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent research findings.

The chemical structure of 6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine is composed of a pyrimidine core with a methoxy substituent at the 6-position and a benzodioxole moiety at the 5-position. The benzodioxole ring is a common structural motif found in many bioactive compounds, contributing to the compound's pharmacological properties. The methoxy group enhances the lipophilicity and stability of the molecule, which are crucial for its biological activity.

Recent studies have highlighted the potential of 6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. The inhibition of MAO-B by 6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine could potentially slow down the progression of Parkinson's disease by reducing the oxidative stress and neurotoxicity associated with excessive dopamine metabolism.

In addition to its neuroprotective effects, 6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine has also shown promise in cancer research. A study published in Cancer Research reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the inhibition of DNA topoisomerase II, an essential enzyme for DNA replication and cell division. By targeting this enzyme, 6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine can induce apoptosis and inhibit tumor growth.

The pharmacokinetic properties of 6-(2H-1,3-benzodioxol-5-yl)methoxypyrimidin-4-amine have been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The half-life of 6-(2H-1,3-benzodioxolyl)methoxypyrimidinamine is moderate, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have indicated that 6-(2H-1,3-benzodioxolyl)methoxypyrimidinamine is generally well-tolerated at therapeutic doses. However, like many small molecules with potent biological activities, it may exhibit some side effects at higher concentrations. Common side effects observed in preclinical studies include mild gastrointestinal discomfort and transient elevations in liver enzymes. These side effects are typically reversible upon discontinuation of the treatment.

Clinical trials are currently underway to further evaluate the safety and efficacy of 6-(2H-benzodioxolyl)methoxypyrimidinamine in human subjects. Early-phase clinical trials have shown promising results, with patients experiencing significant improvements in symptoms associated with neurodegenerative diseases and cancer. The ongoing clinical trials aim to confirm these findings and establish optimal dosing regimens for different patient populations.

In conclusion, 6-(2H-benzodioxolyl)methoxypyrimidinamine (CAS No. 1448034-29-4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in various diseases.